Cas no 1341592-11-7 (2-(((Benzyloxy)carbonyl)amino)-3-bromobenzoic acid)

• Product Name: 2-(((Benzyloxy)carbonyl)amino)-3-bromobenzoic acid
• CAS No: 1341592-11-7
• MF: C₁₅H₁₂BrNO₄
• MW: 350.164083480835
• CID: 6295563
• PubChem ID: 63113014
• Update Time: 2024-01-13

2-(((Benzyloxy)carbonyl)amino)-3-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-bromobenzoic acid
• 1341592-11-7
• 2-(((Benzyloxy)carbonyl)amino)-3-bromobenzoic acid
• CS-0345370
• AKOS012414132
• EN300-4256776

• Inchi： 1S/C15H12BrNO4/c16-12-8-4-7-11(14(18)19)13(12)17-15(20)21-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key： ZOJWBWJWGHJUHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.99497g/mol
• Monoisotopic Mass: 348.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters